![molecular formula C19H28N2O4 B5751631 3,5-bis[(2-ethylbutanoyl)amino]benzoic acid](/img/structure/B5751631.png)
3,5-bis[(2-ethylbutanoyl)amino]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-bis[(2-ethylbutanoyl)amino]benzoic acid, also known as BEB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. This compound belongs to the class of benzamides and is a derivative of benzoic acid.
Mechanism of Action
3,5-bis[(2-ethylbutanoyl)amino]benzoic acid exerts its biological activity by inhibiting the activity of specific enzymes. For example, this compound inhibits the activity of COX-2, which is an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. By inhibiting COX-2 activity, this compound reduces inflammation and pain. Similarly, this compound inhibits the activity of MMP-9, which is an enzyme that is involved in the degradation of extracellular matrix proteins. By inhibiting MMP-9 activity, this compound reduces the invasiveness of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects. For example, this compound reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the pathogenesis of several diseases. This compound also inhibits the proliferation of cancer cells and induces apoptosis, which is a programmed cell death mechanism. Additionally, this compound has been shown to reduce the replication of HIV-1 by inhibiting the activity of its integrase enzyme.
Advantages and Limitations for Lab Experiments
3,5-bis[(2-ethylbutanoyl)amino]benzoic acid has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It exhibits a wide range of biological activities, which makes it a versatile tool for studying various disease pathways. However, this compound also has some limitations. It has low solubility in water, which can make it difficult to dissolve in certain experimental conditions. Additionally, the exact mechanism of action of this compound is not fully understood, which can make it challenging to interpret experimental results.
Future Directions
There are several future directions for the study of 3,5-bis[(2-ethylbutanoyl)amino]benzoic acid. One potential application is in the development of anti-inflammatory drugs. This compound has been shown to inhibit the activity of COX-2, which is a target for many anti-inflammatory drugs. Another potential application is in the development of anti-cancer drugs. This compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis, which makes it a promising candidate for cancer therapy. Additionally, this compound could be studied for its potential applications in the treatment of viral infections, such as HIV-1. Overall, the study of this compound has the potential to lead to the development of new drugs for the treatment of various diseases.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. It exhibits a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The synthesis of this compound is relatively simple, and it can be easily scaled up for large-scale production. The study of this compound has several future directions, including the development of anti-inflammatory, anti-cancer, and anti-viral drugs. Overall, this compound has the potential to lead to the development of new drugs for the treatment of various diseases.
Synthesis Methods
The synthesis of 3,5-bis[(2-ethylbutanoyl)amino]benzoic acid involves the reaction of 3,5-diaminobenzoic acid with 2-ethylbutyryl chloride in the presence of a base such as triethylamine. The reaction yields this compound as a white crystalline solid with a high purity. The synthesis of this compound is relatively simple and can be easily scaled up for large-scale production.
Scientific Research Applications
3,5-bis[(2-ethylbutanoyl)amino]benzoic acid has been extensively studied for its potential applications in the field of drug discovery. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. This compound has been found to inhibit the activity of several enzymes, including COX-2, MMP-9, and HIV-1 integrase, which play critical roles in the pathogenesis of various diseases.
Properties
IUPAC Name |
3,5-bis(2-ethylbutanoylamino)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O4/c1-5-12(6-2)17(22)20-15-9-14(19(24)25)10-16(11-15)21-18(23)13(7-3)8-4/h9-13H,5-8H2,1-4H3,(H,20,22)(H,21,23)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZKCLCHVCWOZTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)C(=O)NC1=CC(=CC(=C1)C(=O)O)NC(=O)C(CC)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.